7-Dodecyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
7-Dodecyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
329705-91-1
VCID:
VC0406210
InChI:
InChI=1S/C26H36N4O3S/c1-3-4-5-6-7-8-9-10-11-15-18-30-22-23(29(2)25(33)28-24(22)32)27-26(30)34-19-21(31)20-16-13-12-14-17-20/h12-14,16-17H,3-11,15,18-19H2,1-2H3,(H,28,32,33)
SMILES:
CCCCCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C26H36N4O3S
Molecular Weight:
484.7g/mol
7-Dodecyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 329705-91-1
Main Products
VCID: VC0406210
Molecular Formula: C26H36N4O3S
Molecular Weight: 484.7g/mol
![7-Dodecyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 329705-91-1](/images/no_structure.jpg)
| CAS No. | 329705-91-1 |
|---|---|
| Product Name | 7-Dodecyl-3-methyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C26H36N4O3S |
| Molecular Weight | 484.7g/mol |
| IUPAC Name | 7-dodecyl-3-methyl-8-phenacylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C26H36N4O3S/c1-3-4-5-6-7-8-9-10-11-15-18-30-22-23(29(2)25(33)28-24(22)32)27-26(30)34-19-21(31)20-16-13-12-14-17-20/h12-14,16-17H,3-11,15,18-19H2,1-2H3,(H,28,32,33) |
| Standard InChIKey | OZCLSCQTJRGEPV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 3117197 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume